Cas no 1804708-19-7 (2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine
• CAS No: 1804708-19-7
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4883154
• Update Time: 2025-10-29

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine

• Inchi： 1S/C8H7ClF3NO/c1-14-5-2-6(10)13-4(3-9)7(5)8(11)12/h2,8H,3H2,1H3
• InChI Key： OCXJULSHYHFSNV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine

Recent Advances in the Study of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine (CAS: 1804708-19-7)

The compound 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine (CAS: 1804708-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its mechanism of action and potential uses.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of more complex molecules. Researchers have demonstrated that 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine can undergo nucleophilic substitution reactions at the chloromethyl group, allowing for the introduction of various functional groups. This reactivity has been exploited in the development of new agrochemicals with enhanced pesticidal activity. For instance, derivatives of this compound have shown potent activity against a range of agricultural pests, making them attractive candidates for crop protection.

In addition to its applications in agrochemistry, recent studies have explored the pharmaceutical potential of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine. Preliminary investigations suggest that this compound and its derivatives may exhibit antimicrobial and anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound demonstrated significant inhibitory activity against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight the compound's potential as a scaffold for the development of new antibiotics.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine has also been a focus of recent research. A novel and efficient synthetic route was reported in a recent issue of Organic Process Research & Development, which involves a multi-step process starting from commercially available precursors. This method offers improved yields and scalability, making it more suitable for industrial applications. The optimization of the synthesis process is critical for ensuring the compound's availability for further research and development.

Despite these promising developments, challenges remain in the study of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine. For example, the compound's stability under various conditions and its potential toxicity profile require further investigation. Recent toxicological studies have indicated that while the compound itself may have low acute toxicity, some of its derivatives could pose environmental risks. Therefore, comprehensive safety assessments are necessary before widespread application.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoro-4-methoxypyridine (CAS: 1804708-19-7) represents a valuable compound with diverse applications in both agrochemical and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have underscored its potential, but further studies are needed to fully understand its properties and optimize its use. Continued research in this area is expected to yield new insights and applications, contributing to the advancement of chemical biology and drug discovery.